Cas no 13222-26-9 (2-chloro-2-methylpropanoyl chloride)

2-Chloro-2-methylpropanoyl chloride (CAS 3282-30-2) is a reactive acyl chloride derivative used primarily as an intermediate in organic synthesis. Its highly electrophilic carbonyl center and chlorine substituent make it a versatile reagent for introducing the 2-chloro-2-methylpropanoyl moiety into target molecules. The compound is particularly valued for its efficiency in Friedel-Crafts acylation reactions and the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactivity enables facile amidation and esterification under mild conditions. The α-chlorinated structure enhances its utility in constructing quaternary carbon centers. Proper handling is essential due to its moisture sensitivity and corrosive nature. Typical applications include the production of herbicides, polymerization initiators, and active pharmaceutical ingredients (APIs).
2-chloro-2-methylpropanoyl chloride structure
13222-26-9 structure
Product Name:2-chloro-2-methylpropanoyl chloride
CAS No:13222-26-9
MF:C4H6Cl2O
MW:140.995839595795
MDL:MFCD00082188
CID:119391
PubChem ID:11228850
Update Time:2025-06-08

2-chloro-2-methylpropanoyl chloride Chemical and Physical Properties

Names and Identifiers

    • Propanoyl chloride,2-chloro-2-methyl-
    • 2-chloro-2-methylpropanoyl chloride
    • 2-CHLOROISOBUTYRYL CHLORIDE
    • 2-chloro-2-methyl-propanoyl chloride
    • 2-chloro-2-methylpropionoyl chloride
    • 2-chloro-2-methyl-propionyl chloride
    • Propanoyl chloride,2-chloro-2-methyl
    • 2-Chloro-2-methylpropionyl chloride
    • NS00004976
    • ES-2005
    • EN300-112591
    • FT-0691606
    • AKOS006271563
    • DTXSID10459343
    • 13222-26-9
    • SCHEMBL94994
    • MFCD00082188
    • Propanoyl chloride, 2-chloro-2-methyl-
    • s11011
    • DTZKVZKYSZUBAG-UHFFFAOYSA-N
    • SY247727
    • DA-16658
    • 687-783-8
    • MDL: MFCD00082188
    • Inchi: 1S/C4H6Cl2O/c1-4(2,6)3(5)7/h1-2H3
    • InChI Key: DTZKVZKYSZUBAG-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)Cl)(C)C

Computed Properties

  • Exact Mass: 139.98000
  • Monoisotopic Mass: 139.9795702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.1802
  • Boiling Point: 189.51°C (rough estimate)
  • Refractive Index: 1.4369 (estimate)
  • PSA: 17.07000
  • LogP: 1.76920

2-chloro-2-methylpropanoyl chloride Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2-chloro-2-methylpropanoyl chloride Pricemore >>

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2-chloro-2-methylpropanoyl chloride Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:13222-26-9)2-CHLOROISOBUTYRYL CHLORIDE
Order Number:sfd7133
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
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Amadis Chemical Company Limited
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(CAS:13222-26-9)2-chloro-2-methylpropanoyl chloride
Order Number:A1015564
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:17
Price ($):401.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:13222-26-9)2-氯异丁酰氯
Order Number:LE27066877;LE3365
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:04
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:13222-26-9)2-CHLOROISOBUTYRYL CHLORIDE
sfd7133
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:13222-26-9)2-chloro-2-methylpropanoyl chloride
A1015564
Purity:99%
Quantity:500g
Price ($):401.0
Email